Cadmium;helium

• CAS No.: 108706-30-5
• Molecular Formula: CdHe
• Molecular Weight: 116.42 g/mol
• IUPAC Name: cadmium;helium
• InChI: InChI=1S/Cd.He
• InChI Key: UIZLQMLDSWKZGC-UHFFFAOYSA-N
• Canonical SMILES: [He].[Cd]

Description

Cadmium;helium is a unique compound that combines the properties of cadmium, a transition metal, and helium, a noble gas Cadmium is known for its applications in batteries, pigments, and coatings, while helium is renowned for its inertness and use in cryogenics and as a lifting gas

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of cadmium;helium compounds typically involves high-pressure conditions due to the inert nature of helium. One method involves the use of disodium helide (Na₂He), which is stable at pressures above 113 gigapascals . The reaction conditions often require temperatures and pressures that facilitate the formation of stable compounds between cadmium and helium.

Industrial Production Methods

Industrial production of this compound compounds is still in the experimental stage. The process involves the use of advanced techniques such as high-pressure synthesis and cryogenic methods to stabilize the compound. The production methods are designed to ensure the purity and stability of the compound for its intended applications.

Chemical Reactions Analysis

Types of Reactions

Cadmium;helium compounds undergo various types of chemical reactions, including:

Oxidation: Cadmium can react with oxygen to form cadmium oxide (CdO), although this reaction is not immediate and generally requires heat.

Reduction: Cadmium can be reduced from its ionic form to its metallic form using reducing agents.

Substitution: Cadmium can form compounds with halogens, such as cadmium chloride (CdCl₂), cadmium bromide (CdBr₂), and cadmium iodide (CdI₂).

Common Reagents and Conditions

Common reagents used in reactions with cadmium include halogens (chlorine, bromine, iodine), acids (hydrochloric acid, sulfuric acid, nitric acid), and bases (ammonia, hydroxides). The conditions for these reactions typically involve elevated temperatures and controlled environments to ensure the desired products are formed.

Major Products Formed

The major products formed from reactions involving cadmium include cadmium oxide (CdO), cadmium chloride (CdCl₂), cadmium bromide (CdBr₂), and cadmium iodide (CdI₂). These products have various applications in industry and research.

Scientific Research Applications

Cadmium;helium compounds have several scientific research applications, including:

Chemistry: Used in the study of high-pressure chemistry and the behavior of noble gases under extreme conditions.

Medicine: Research into the use of cadmium compounds for therapeutic purposes, such as antibacterial drug development.

Industry: Applications in materials science, particularly in the development of new materials with unique optical and electronic properties.

Mechanism of Action

The mechanism of action of cadmium;helium compounds involves several pathways:

Oxidative Stress: Cadmium induces oxidative stress by disrupting the balance between oxidants and antioxidants, leading to cellular damage.

Signal Transduction: Cadmium interferes with cellular signaling pathways, including Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) pathways.

Epigenetic Changes: Cadmium can cause DNA methylation and histone modifications, affecting gene expression and potentially leading to disease.

Comparison with Similar Compounds

Similar Compounds

Zinc: Chemically similar to cadmium, zinc forms compounds such as zinc oxide (ZnO) and zinc chloride (ZnCl₂).

Mercury: Another group 12 element, mercury forms compounds like mercury(II) oxide (HgO) and mercury(II) chloride (HgCl₂).

Disodium Helide (Na₂He): A compound of helium and sodium, stable at high pressures.

Uniqueness

Cadmium;helium compounds are unique due to the combination of cadmium’s reactivity and helium’s inertness This combination results in compounds with distinct properties that are not observed in other cadmium or helium compounds